Cas no 131885-50-2 (Benzenamine, 5-(1H-imidazol-1-yl)-2-nitro-4-(trifluoromethyl)-)

• Product Name: Benzenamine, 5-(1H-imidazol-1-yl)-2-nitro-4-(trifluoromethyl)-
• CAS No: 131885-50-2
• MF: C₁₀H₇F₃N₄O₂
• MW: 272.183391809464
• CID: 1229449
• Update Time: 2024-08-05

Benzenamine, 5-(1H-imidazol-1-yl)-2-nitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-(1H-imidazol-1-yl)-2-nitro-4-(trifluoromethyl)-

• Inchi： 1S/C10H7F3N4O2/c11-10(12,13)6-3-9(17(18)19)7(14)4-8(6)16-2-1-15-5-16/h1-5H,14H2
• InChI Key： UDOGZKFLNKGEFI-UHFFFAOYSA-N
• SMILES： C1(N)=CC(N2C=NC=C2)=C(C(F)(F)F)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 272.05221

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Melting Point: 223-224 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 437.1±45.0 °C(Predicted)
• PSA: 86.98
• pka: 4.34±0.10(Predicted)